Guaia-6,9-diene
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Overview
Description
(1xi,4xi,5xi)-guaia-6,9-diene is a sesquiterpene.
Scientific Research Applications
Biomimetic Conversion and Biosynthesis
Guaia-6,9-diene plays a significant role in the biomimetic conversion process, acting as a precursor in the biosynthesis of other compounds. A study by Morita et al. (1988) demonstrated the conversion of this compound into hanalpinol, a compound found in the rhizomes of Alpinia japonica. This conversion is considered a biomimetic process and suggests a biogenetic pathway for hanalpinol synthesis. Molecular orbital calculations support this hypothesis, providing insights into the conformational aspects of these compounds (Morita, Tomioka, Iitaka, & Itokawa, 1988).
Semisynthesis of Pharmacological Compounds
A significant application of this compound is in the semisynthesis of pharmacologically relevant compounds. Siemon et al. (2020) reported the use of guaia-6,10(14)-diene, a variant of this compound, for the semisynthetic production of englerin A, a potent agonist for transient receptor potential canonical (TRPC) channels. This process involves microbial engineering in Escherichia coli and Saccharomyces cerevisiae, highlighting the intersection of synthetic biology and chemical synthesis for efficient production of pharmacologically active compounds (Siemon et al., 2020).
Source and Structural Analysis
This compound has been identified in various natural sources. Nagahama et al. (1975) identified this sesquiterpene in Geranium Bourbon, providing details on its structure and stereochemistry, contributing to the broader understanding of sesquiterpene diversity in nature (Nagahama, Naoki, & Naya, 1975).
Novel Compounds and Synthesis
This compound derivatives are also of interest in the discovery of new compounds and synthesis methods. Ishihara et al. (1991) isolated several new sesquiterpenes with a guaiane skeleton from agarwood, including derivatives of this compound. Their study contributes to the expanding knowledge of sesquiterpene diversity and potential applications in various fields (Ishihara, Tsuneya, & Uneyama, 1991).
Properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
1,4-dimethyl-7-propan-2-yl-1,2,3,3a,6,8a-hexahydroazulene |
InChI |
InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5,9-10,12,14-15H,6-8H2,1-4H3 |
InChI Key |
RCMUGHFHXFHKNW-UHFFFAOYSA-N |
SMILES |
CC1CCC2C1C=C(CC=C2C)C(C)C |
Canonical SMILES |
CC1CCC2C1C=C(CC=C2C)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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